Cas no 845883-04-7 (2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, 1,1-dimethylethyl ester, (2E)-)

• Product name: 2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, 1,1-dimethylethyl ester, (2E)-
• CAS No: 845883-04-7
• MF: C₁₃H₁₆O₄
• MW: 236.26400
• CID: 716385
• PubChem ID: 44571369

2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, 1,1-dimethylethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, 1,1-dimethylethyl ester, (2E)-
• E-Caffeic acid-t-butyl ester
• 3-butenoic acid tert-butyl ester
• but-3-enoic acid tert-butyl ester
• caffeic acid tert-butyl ester
• t-butyl but-3-enoate
• t-butyl caffeate
• t-butyl vinylacetate
• tert-Butyl 3-butenoate
• tert-Butyl vinylacetate
• tert-butyl-acrylate
• 845883-04-7
• tert-butyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• CHEMBL467808
• XPTOEJIWXDVJRT-FNORWQNLSA-N
• BDBM50479619
• EN300-844791
• tert-Butyl-3-(3,4-dihydroxyphenyl)prop-2-enoate
• E-CAFFEICACID-T-BUTYLESTER
• TERT-BUTYL (2E)-3-(3,4-DIHYDROXYPHENYL)PROP-2-ENOATE
• Tert-butyl 3-(3,4-dihydroxyphenyl)prop-2-enoate
• caffeic acid t-butyl ester
• SCHEMBL16429461

• Inchi： InChI=1S/C13H16O4/c1-13(2,3)17-12(16)7-5-9-4-6-10(14)11(15)8-9/h4-8,14-15H,1-3H3/b7-5+
• InChI Key： XPTOEJIWXDVJRT-FNORWQNLSA-N
• SMILES： CC(C)(C)OC(=O)C=CC1=CC(=C(C=C1)O)O

Computed Properties

• Exact Mass: 236.10500
• Monoisotopic Mass: 236.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 66.76000
• LogP: 2.45270

2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, 1,1-dimethylethyl ester, (2E)- Security Information

2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, 1,1-dimethylethyl ester, (2E)- Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%